3-(aminomethyl)-4-methylpent-1-yne hydrochloride
Overview
Description
The description of a chemical compound usually includes its IUPAC name, common names, and structural formula. It may also include its uses and applications in various fields such as medicine, industry, or research .
Synthesis Analysis
Synthesis analysis involves understanding the methods and reactions used to create the compound. This can include the starting materials, reaction conditions, catalysts, and the overall reaction mechanism .Molecular Structure Analysis
Molecular structure analysis involves understanding the 3D structure of the molecule, including the arrangement of atoms and the types of bonds between them .Chemical Reactions Analysis
This involves studying the reactions that the compound can undergo. This can include reactions with other compounds, its behavior under different conditions (like heat or light), and any catalysts that might affect its reactivity .Physical And Chemical Properties Analysis
This includes properties like melting point, boiling point, solubility in different solvents, and spectral data (IR, NMR, MS). These properties can help in identifying and characterizing the compound .Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(aminomethyl)-4-methylpent-1-yne hydrochloride involves the reaction of 4-methyl-1-pentyne with formaldehyde and ammonium chloride, followed by reduction with sodium borohydride and quaternization with hydrochloric acid.", "Starting Materials": [ "4-methyl-1-pentyne", "Formaldehyde", "Ammonium chloride", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-methyl-1-pentyne is reacted with formaldehyde and ammonium chloride in the presence of a catalyst to form 3-(aminomethyl)-4-methylpent-1-yne.", "Step 2: The resulting product from step 1 is then reduced with sodium borohydride to form 3-(aminomethyl)-4-methylpent-1-ene.", "Step 3: The final step involves quaternization of the product from step 2 with hydrochloric acid to form 3-(aminomethyl)-4-methylpent-1-yne hydrochloride." ] } | |
| 2751620-52-5 | |
Molecular Formula |
C7H14ClN |
Molecular Weight |
147.6 |
Purity |
95 |
Origin of Product |
United States |
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